Cas no 104353-36-8 (1-amino-4-(dimethylamino)butan-2-ol)

• Product Name: 1-amino-4-(dimethylamino)butan-2-ol
• CAS No: 104353-36-8
• MF: C₆H₁₆N₂O
• MW: 132.204041481018
• CID: 126178
• PubChem ID: 13726433
• Update Time: 2025-05-20

1-amino-4-(dimethylamino)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,1-amino-4-(dimethylamino)-
• 2-Butanol,1-amino-4-(dimethylamino)-(9CI)
• 1-amino-4-(dimethylamino)butan-2-ol
• 104353-36-8
• 1-amino-4-(dimethylamino)-2-butanol
• CS-0352754
• SCHEMBL10542936
• NCAMKNHFTNEPNX-UHFFFAOYSA-N
• AKOS006360229
• EN300-1857310

• Inchi： 1S/C6H16N2O/c1-8(2)4-3-6(9)5-7/h6,9H,3-5,7H2,1-2H3
• InChI Key： NCAMKNHFTNEPNX-UHFFFAOYSA-N
• SMILES： OC(CN)CCN(C)C

Computed Properties

• Exact Mass: 132.126263138g/mol
• Monoisotopic Mass: 132.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• PSA: 49.49000
• LogP: -0.04200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-amino-4-(dimethylamino)butan-2-ol

Introduction to 1-amino-4-(dimethylamino)butan-2-ol (CAS No. 104353-36-8)

1-amino-4-(dimethylamino)butan-2-ol, identified by its Chemical Abstracts Service (CAS) number 104353-36-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The presence of both primary and secondary amine functionalities, combined with a chiral center, makes it a versatile building block for further chemical manipulation and biological evaluation.

The compound’s structure consists of a four-carbon backbone with an amino group at the first carbon, a dimethylamino group at the fourth carbon, and a hydroxyl group at the second carbon. This specific configuration imparts both basicity and nucleophilicity, making it a valuable intermediate in the synthesis of more complex molecules. The chiral center at the second carbon allows for the preparation of enantiomerically pure forms, which are often crucial in pharmaceutical applications where stereochemistry plays a pivotal role in biological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-amino-4-(dimethylamino)butan-2-ol and its derivatives. Researchers have been investigating its potential as a precursor in the synthesis of bioactive molecules targeting various disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and neurodegenerative disorders. The dimethylamino side chain, in particular, has been highlighted for its ability to modulate receptor interactions, making it a promising moiety for drug design.

One of the most compelling aspects of 1-amino-4-(dimethylamino)butan-2-ol is its synthetic versatility. The compound can serve as a key intermediate in multi-step reactions, allowing chemists to construct increasingly complex molecular architectures. Recent advances in catalytic methods have enabled more efficient and selective transformations involving this scaffold, thereby facilitating the rapid discovery of new pharmacophores. Additionally, the hydroxyl group provides an opportunity for further derivatization, such as etherification or esterification, expanding its utility in medicinal chemistry.

The biological activity of 1-amino-4-(dimethylamino)butan-2-ol has been further explored through computational modeling and experimental screening. Molecular docking studies have revealed that this compound can interact with specific protein targets, suggesting potential therapeutic applications. For example, preliminary data indicate that certain derivatives may disrupt protein-protein interactions involved in cancer cell proliferation. These findings have spurred further investigation into optimizing the molecular structure to enhance binding affinity and selectivity.

From a synthetic chemistry perspective, 1-amino-4-(dimethylamino)butan-2-ol exemplifies the importance of functional group interplay in designing effective drug candidates. The combination of basic and nucleophilic centers allows for diverse reaction pathways, enabling chemists to tailor the molecule’s properties for specific biological outcomes. This flexibility has made it a valuable tool in academic and industrial research laboratories alike.

As interest in personalized medicine grows, compounds like 1-amino-4-(dimethylamino)butan-2-ol are becoming increasingly relevant. Their structural features allow for modifications that can be tailored to individual patient needs, potentially leading to more effective and targeted therapies. Ongoing research aims to uncover new derivatives with improved pharmacokinetic profiles and reduced side effects, ensuring that this class of molecules remains at the forefront of pharmaceutical innovation.

In conclusion, 1-amino-4-(dimethylamino)butan-2-ol (CAS No. 104353-36-8) represents a fascinating compound with broad applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and synthetic versatility make it an invaluable asset for researchers seeking to develop novel therapeutic agents. With continued advancements in chemical methodology and biological evaluation techniques, this molecule is poised to play an even greater role in future drug discovery efforts.